Cas no 2090323-82-1 (2-Bromo-5-chloro-4-fluoroanisole)

• Product Name: 2-Bromo-5-chloro-4-fluoroanisole
• CAS No: 2090323-82-1
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• CID: 5074734
• Update Time: 2026-03-01

2-Bromo-5-chloro-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-fluoroanisole

• Inchi： 1S/C7H5BrClFO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,1H3
• InChI Key： WNEKHRLEXJDMGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1OC)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-5-chloro-4-fluoroanisole

2-Bromo-5-chloro-4-fluoroanisole

2-Bromo-5-chloro-4-fluoroanisole (CAS No. 2090323-82-1) is a highly substituted aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, also referred to as 5-chloro-4-fluoro-2-bromoanisole, is characterized by its unique substitution pattern on the anisole backbone, which includes a bromine atom at position 2, a chlorine atom at position 5, and a fluorine atom at position 4. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 2-bromo-5-chloro-4-fluoroanisole typically involves multi-step halogenation processes, often utilizing electrophilic aromatic substitution or nucleophilic aromatic substitution mechanisms. Recent advancements in catalytic systems and transition metal-mediated reactions have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been pivotal in constructing complex aromatic systems like this one, as highlighted in several recent studies published in leading chemistry journals.

One of the most notable applications of 2-bromo-5-chloro-4-fluoroanisole is its role as an intermediate in the synthesis of bioactive compounds. The compound's halogen substituents make it highly reactive toward nucleophilic substitutions, particularly with organometallic reagents such as Grignard reagents or organoboron compounds. This reactivity has been exploited in the development of novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

Recent research has also focused on the stereochemical outcomes of reactions involving 2-bromo-5-chloro-4-fluoroanisole. For example, studies have demonstrated that the steric hindrance introduced by the bulky bromine and chlorine atoms can influence the regioselectivity and enantioselectivity of certain reactions. These findings have important implications for the design of asymmetric synthesis routes, particularly in the context of producing chiral pharmaceutical intermediates.

In addition to its role in organic synthesis, 2-bromo-5-chloro-4-fluoroanisole has been studied for its potential as a ligand in coordination chemistry. The halogen atoms on the aromatic ring can act as Lewis bases, coordinating to metal centers to form stable metal complexes. Such complexes have shown promise in catalytic applications, including olefin polymerization and hydrogenation reactions.

From an analytical standpoint, 2-bromo-5-chloro-4-fluoroanisole presents interesting challenges due to its complex substitution pattern. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm its structure and purity. Recent improvements in high-resolution mass spectrometry have further enhanced the accuracy of these analyses, enabling precise determination of molecular weights and elemental compositions.

In terms of safety considerations, while 2-bromo-5-chloro-4-fluoroanisole is not classified as a hazardous material under standard conditions, it should be handled with care due to its potential reactivity with certain chemicals. Proper personal protective equipment (PPE) should be worn during handling and storage to minimize exposure risks.

In conclusion, 2-bromo-5-chloro-4-fluoroanisole is a versatile compound with a wide range of applications across organic synthesis, pharmaceutical research, and catalysis. Its unique combination of halogen substituents makes it an invaluable tool for chemists seeking to construct complex molecular architectures with high precision. As research continues to uncover new synthetic pathways and applications for this compound, its significance in the field of organic chemistry is expected to grow further.